2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide

• Molecular Formula: C15H16N6O2S2
• Molecular Weight: 376.5 g/mol
• IUPAC Name: 2-[[4-amino-5-(phenoxymethyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C15H16N6O2S2/c1-10-8-24-14(17-10)18-13(22)9-25-15-20-19-12(21(15)16)7-23-11-5-3-2-4-6-11/h2-6,8H,7,9,16H2,1H3,(H,17,18,22)
• InChI Key: PGYIBLJUZNYHMY-UHFFFAOYSA-N
• SMILES: CC1=CSC(=N1)NC(=O)CSC2=NN=C(N2N)COC3=CC=CC=C3

Description

2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

The mechanism of action of 2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide is not fully understood. However, it has been suggested that it may work by inhibiting the activity of enzymes involved in cancer cell growth and bacterial cell wall synthesis.
Biochemical and Physiological Effects:
Studies have shown that this compound has biochemical and physiological effects that vary depending on the specific application. In anti-cancer studies, it has been shown to inhibit cancer cell growth and induce apoptosis. In bacterial infection studies, it has been shown to inhibit bacterial cell wall synthesis and reduce bacterial growth.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide in lab experiments is its potential to inhibit cancer cell growth and bacterial growth. However, a limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret results.

Future Directions

For research on 2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide include further investigation into its mechanism of action, as well as its potential use in the treatment of Alzheimer's disease. Additionally, further studies could explore its potential as a treatment for other types of cancer and bacterial infections.

Synthesis Methods

The synthesis method of 2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide involves the reaction of 4-amino-5-(phenoxymethyl)-4H-1,2,4-triazole-3-thiol with 2-bromo-N-(4-methyl-1,3-thiazol-2-yl)acetamide in the presence of a base. The resulting compound is then purified using column chromatography.

Scientific Research Applications

2-{[4-amino-5-(phenoxymethyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its potential as an anti-cancer agent and as a treatment for bacterial infections. It has also been investigated for its potential use in the treatment of Alzheimer's disease.